Cas no 1344569-90-9 ((2R)-4-(2,5-dichlorophenyl)butan-2-amine)

(2R)-4-(2,5-Dichlorophenyl)butan-2-amine is a chiral amine compound featuring a 2,5-dichlorophenyl substituent, which confers distinct electronic and steric properties. The (R)-enantiomeric form ensures high stereoselectivity, making it valuable in asymmetric synthesis and pharmaceutical intermediates. Its rigid aromatic core enhances stability, while the butan-2-amine backbone provides flexibility for further functionalization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its potential interactions with biological targets. The dichlorophenyl group may also influence lipophilicity, aiding in membrane permeability studies. Suitable for research applications, it offers a versatile scaffold for drug discovery and fine chemical synthesis.

(2R)-4-(2,5-dichlorophenyl)butan-2-amine structure

1344569-90-9 structure

Product Name:(2R)-4-(2,5-dichlorophenyl)butan-2-amine

CAS No:1344569-90-9

MF:C₁₀H₁₃Cl₂N

MW:218.122920751572

CID:5809749

PubChem ID:95375915

Update Time:2025-10-29

(2R)-4-(2,5-dichlorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

- (2R)-4-(2,5-dichlorophenyl)butan-2-amine
- EN300-1982716
- 1344569-90-9
- Inchi： 1S/C10H13Cl2N/c1-7(13)2-3-8-6-9(11)4-5-10(8)12/h4-7H,2-3,13H2,1H3/t7-/m1/s1
- InChI Key： AOGCAQXRDKDHGP-SSDOTTSWSA-N
- SMILES： ClC1C=CC(=CC=1CC[C@@H](C)N)Cl

Computed Properties

Exact Mass: 217.0425048g/mol
Monoisotopic Mass: 217.0425048g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 26Å²

(2R)-4-(2,5-dichlorophenyl)butan-2-amine Pricemore >>

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